Cas no 1807121-11-4 (Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate)

• Product Name: Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate
• CAS No: 1807121-11-4
• MF: C₁₁H₉BrN₂O₄
• MW: 313.104161977768
• CID: 4948008
• Update Time: 2025-05-24

Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate

• Inchi： 1S/C11H9BrN2O4/c1-2-18-11(15)7-3-8(5-12)9(6-13)10(4-7)14(16)17/h3-4H,2,5H2,1H3
• InChI Key： LIBGBMMVAHNGNP-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(C=C(C(=O)OCC)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate

Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate (CAS No. 1807121-11-4)

Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate, identified by the CAS registry number 1807121-11-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a bromomethyl group, a cyano group, and a nitro group attached to a benzoate ester, has garnered attention due to its versatile properties and potential uses in drug development, material synthesis, and analytical chemistry.

The molecular structure of Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate is defined by the presence of three key functional groups: the bromomethyl (-CH2Br) group at position 3, the cyano (-CN) group at position 4, and the nitro (-NO2) group at position 5 on the benzoate ring. These substituents contribute to the compound's reactivity, stability, and solubility properties. The benzoate ester moiety further enhances its compatibility with various chemical reactions and applications.

Recent studies have highlighted the potential of Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of novel polymers and high-performance composites. The compound's ability to undergo nucleophilic substitution reactions due to the presence of the bromomethyl group makes it an ideal candidate for designing materials with tailored electronic and mechanical properties.

In addition to its role in materials science, Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate has shown promise in drug discovery efforts. The nitro group is known for its potential pharmacological activity, while the cyano group can act as a bioisostere in medicinal chemistry. Recent research has focused on modifying this compound to enhance its bioavailability and target specificity, paving the way for potential applications in therapeutic agents.

The synthesis of Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative followed by esterification and subsequent substitution reactions to introduce the desired functional groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize reaction conditions and improve yield.

From an analytical standpoint, Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate serves as a valuable reference compound for chromatographic methods due to its distinct UV absorption characteristics. Its use in calibration standards has been documented in recent publications, underscoring its importance in ensuring accurate quantitative analysis in various chemical assays.

In terms of physical properties, Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate exhibits a high melting point due to strong intermolecular forces arising from its polar functional groups. Its solubility in organic solvents such as dichloromethane and acetonitrile makes it suitable for solution-based reactions and formulations.

The handling and storage of Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate require adherence to standard laboratory safety protocols due to its chemical reactivity. Proper ventilation and protective equipment are recommended during synthesis and manipulation to ensure safe working conditions.

In conclusion, Ethyl 3-bromomethyl-4-cyano-5-nitrobenzoate (CAS No. 1807121-11-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications, driving innovation in materials science, pharmacology, and analytical chemistry.